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Compound of Interest

Compound Name: Dimethoxypillar[5]arene

CAS No.: 1188423-16-6

Cat. No.: B1463440

Get Quote

Executive Summary & Scientific Context
Dimethoxypillar[5]arene (DMP5) is a functionalized pillararene macrocycle widely utilized in

host-guest chemistry for its electron-rich cavity and rigid pentagonal symmetry.[1] While often

treated as a benign supramolecular scaffold, its disposal requires strict adherence to chemical

hygiene protocols to prevent environmental accumulation and ensure regulatory compliance

(RCRA/EPA).[1]

Core Directive: Treat all DMP5 waste as Hazardous Chemical Waste. Do not dispose of via

sanitary sewer or general trash.[1] The disposal pathway is strictly dictated by the physical

state (solid vs. solution) and the solvent matrix employed.

Hazard Identification & Physicochemical Profile
Before initiating disposal, the waste generator must characterize the material. DMP5 is

generally classified as an irritant, but as a research chemical, it must be handled with the

precautionary principle, assuming potential toxicity where data is incomplete.[1]
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Table 1: Physicochemical & Hazard Profile
Property Specification Operational Implication

CAS Number 1188423-16-6
Use for waste manifesting.[1]

[2]

Physical State Solid (Powder/Crystalline)

Dust explosion risk if finely

dispersed; requires anti-static

precautions.[1][2]

Solubility
Soluble in DCM, CHCl₃,

DMSO

Dictates "Liquid Waste" stream

segregation (Halogenated vs.

Non-Halogenated).[1][2]

GHS Classification
Warning Skin Irrit. 2 (H315)

Eye Irrit. 2 (H319)

PPE (Nitrile gloves, safety

glasses) is mandatory during

waste transfer.[1][2]

Reactivity Stable; Electron-rich

Incompatible with strong

oxidizing agents (e.g.,

concentrated HNO₃,

peroxides).[1][2]

Disposal Workflows
Protocol A: Solid Waste (Pure Substance)
Applicable to: Expired reagent, spilled powder, or synthesized bulk material.[1]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a

screw-top lid.[1]

Transfer: Transfer the solid using a chemically resistant spatula. Avoid generating dust.[1]

Labeling: Attach a hazardous waste tag.

Chemical Name: 1,4-Dimethoxypillar[5]arene.[1][3]

Hazard Checkbox: [x] Irritant [x] Toxic (Precautionary).
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Segregation: Place in the "Solid Organic Waste" bin. Do not mix with oxidizers or sharps.[1]

Protocol B: Liquid Waste (Solutions & Mother Liquors)
Applicable to: Reaction mixtures, NMR samples, and filtrates.[1]

The solvent matrix determines the disposal stream. DMP5 is frequently dissolved in

halogenated solvents (Dichloromethane, Chloroform) for synthesis and NMR studies.[1]

Solvent System
Waste Stream
Classification

Waste Code (US
EPA/RCRA Context)

DCM, Chloroform, DCE Halogenated Organic Waste F001 / F002

Acetone, Methanol, DMSO
Non-Halogenated Organic

Waste
F003 / F005

Water/Buffer Aqueous Chemical Waste N/A (Do not drain dispose)

Operational Step:

Check the pH of the solution. If neutral (pH 5-9), proceed to solvent segregation.[1]

Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).

Critical Caution: Ensure the waste container does not contain strong acids (Nitric/Sulfuric) if

the DMP5 solution contains organic solvents, to prevent exothermic runaway.

Protocol C: Contaminated Debris & Sharps
Applicable to: Syringes, needles, contaminated gloves, and weighing boats.[1]

Sharps (Needles/Glass): Place directly into a rigid, puncture-resistant "Biohazard/Sharps"

container labeled for chemical contamination.[1]

Soft Debris (Gloves/Paper): Place in a clear hazardous waste bag (often yellow or red

depending on facility) inside a secondary container.[1] Label as "Debris contaminated with

Dimethoxypillar[5]arene."[1]
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Decontamination & Cleaning Verification[2][5]
Glassware used with DMP5 (flasks, NMR tubes) must be decontaminated before reuse or

general washing.[1] Because DMP5 has low water solubility, standard soap and water are

ineffective as a primary wash.[1]

Triple Rinse Procedure:

Rinse 1 (Solubilization): Rinse with a minimal volume of Dichloromethane (DCM) or Acetone.

[1] Collect this rinse in the Halogenated Waste container.

Rinse 2 (Intermediate): Rinse with Acetone or Ethanol.[1] Collect in Non-Halogenated Waste.

Rinse 3 (Aqueous): Rinse with water.[1] This rinsate can generally go down the drain only if

no organic solvent remains, but best practice dictates collecting the first aqueous rinse as

waste.

Final Wash: Proceed to detergent wash.[1]

Decision Logic Visualization
The following diagram illustrates the decision matrix for disposing of Dimethoxypillar[5]arene
and its byproducts.
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Figure 1: Decision tree for the segregation and disposal of Dimethoxypillar[5]arene waste

streams.

Regulatory & Compliance Notes
US EPA (RCRA): While Dimethoxypillar[5]arene is not explicitly listed on the P-list or U-list,

the mixture rule applies.[1] If the macrocycle is dissolved in a listed solvent (e.g., Methylene

Chloride - U080/F002), the entire mixture bears that hazardous waste code [1].[1]

Safety Data Sheet (SDS) Access: Always maintain a current SDS for

Dimethoxypillar[5]arene in the lab. In the absence of a specific SDS for the derivative, refer
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to the SDS for the parent compound (Pillar[5]arene) or precursors (1,4-Dimethoxybenzene)

for conservative toxicity estimates [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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